Cas no 75279-58-2 (2,4,5-Trimethylphenylacetonitrile)

2,4,5-Trimethylphenylacetonitrile structure
75279-58-2 structure
Product Name:2,4,5-Trimethylphenylacetonitrile
CAS No:75279-58-2
MF:C11H13N
MW:159.227622747421
MDL:MFCD00060692
CID:578048
PubChem ID:144727
Update Time:2025-09-27

2,4,5-Trimethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4,5-trimethylphenyl)acetonitrile
    • 2,4,5-TriMethylphenylacetonitrile
    • 2,4,5-Trimethyl-benzyl-cyanid
    • 2,4,5-Trimethylphenyl-acetonitril
    • 75279-58-2
    • CS-0280352
    • FT-0682188
    • 2,4,5-trimethyl-benzyl cyanide
    • (2,4,5-trimethylphenyl)acetonitrile
    • MFCD00060692
    • EN300-1844610
    • SCHEMBL5489918
    • DTXSID50226253
    • AKOS006344188
    • DB-019819
    • 2,4,5-Trimethylphenylacetonitrile
    • MDL： MFCD00060692
    • Inchi： 1S/C11H13N/c1-8-6-10(3)11(4-5-12)7-9(8)2/h6-7H,4H2,1-3H3
    • InChI Key： MSZOPWWSWGLPST-UHFFFAOYSA-N
    • SMILES： N#CCC1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 159.10500
  • Monoisotopic Mass: 159.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.968
  • Melting Point: 29-31°C
  • Boiling Point: 95°C 1mm
  • Flash Point: 132.4°C
  • Refractive Index: 1.522
  • PSA: 23.79000
  • LogP: 2.67788

2,4,5-Trimethylphenylacetonitrile Security Information

  • HazardClass：IRRITANT

2,4,5-Trimethylphenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,5-Trimethylphenylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116479-100g
2-(2,4,5-Trimethylphenyl)acetonitrile
 75279-58-2 95%
100g
 $564.00 2023-09-01
Fluorochem
174900-50g
2,4,5-Trimethylphenylacetonitrile; 99%
 75279-58-2
50g
 ￡467.00 2022-02-28
Fluorochem
174900-10g
2,4,5-Trimethylphenylacetonitrile; 99%
 75279-58-2
10g
 ￡117.00 2022-02-28
TRC
T898830-500mg
2,4,5-Trimethylphenylacetonitrile
 75279-58-2
500mg
 $ 50.00 2022-06-02
TRC
T898830-1g
2,4,5-Trimethylphenylacetonitrile
 75279-58-2
1g
 $ 70.00 2022-06-02
TRC
T898830-5g
2,4,5-Trimethylphenylacetonitrile
 75279-58-2
5g
 $ 230.00 2022-06-02
abcr
AB149676-10 g
2,4,5-Trimethylphenylacetonitrile; 99%
 75279-58-2
10g
 €231.80 2023-05-09
abcr
AB149676-50 g
2,4,5-Trimethylphenylacetonitrile; 99%
 75279-58-2
50g
 €760.50 2023-05-09
Enamine
EN300-1844610-0.05g
2-(2,4,5-trimethylphenyl)acetonitrile
 75279-58-2
0.05g
 $612.0 2023-09-19
Enamine
EN300-1844610-0.1g
2-(2,4,5-trimethylphenyl)acetonitrile
 75279-58-2
0.1g
 $640.0 2023-09-19

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